Cas no 1443350-97-7 (2-[(3-methylpiperidin-1-yl)methyl]benzenethiol)

• Product Name: 2-[(3-methylpiperidin-1-yl)methyl]benzenethiol
• CAS No: 1443350-97-7
• MF: C₁₃H₁₉NS
• MW: 221.361662149429
• MDL: MFCD19443047
• CID: 5190112
• Update Time: 2026-03-05

2-[(3-methylpiperidin-1-yl)methyl]benzenethiol Chemical and Physical Properties

Names and Identifiers

• 2-[(3-methylpiperidin-1-yl)methyl]benzenethiol

• MDL： MFCD19443047
• Inchi： 1S/C13H19NS/c1-11-5-4-8-14(9-11)10-12-6-2-3-7-13(12)15/h2-3,6-7,11,15H,4-5,8-10H2,1H3
• InChI Key： QSKRUGFEUPEBMF-UHFFFAOYSA-N
• SMILES： C1(S)=CC=CC=C1CN1CCCC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 2-[(3-methylpiperidin-1-yl)methyl]benzenethiol

Comprehensive Guide to 2-[(3-methylpiperidin-1-yl)methyl]benzenethiol (CAS No. 1443350-97-7): Properties, Applications, and Market Insights

2-[(3-methylpiperidin-1-yl)methyl]benzenethiol (CAS No. 1443350-97-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a benzenethiol core modified with a 3-methylpiperidin-1-ylmethyl substituent, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals frequently search for information on its synthesis, mechanism of action, and potential drug discovery applications, reflecting its growing importance in modern chemistry.

The molecular structure of 2-[(3-methylpiperidin-1-yl)methyl]benzenethiol combines aromatic and aliphatic characteristics, offering both stability and reactivity. This dual nature makes it particularly useful in medicinal chemistry, where it serves as a building block for more complex molecules. Recent studies highlight its potential in developing central nervous system (CNS) therapeutics, a hot topic in pharmaceutical research due to the increasing prevalence of neurological disorders. The compound's ability to interact with biological targets has positioned it as a promising candidate for neuroprotective agents and receptor modulators.

From a synthetic chemistry perspective, CAS No. 1443350-97-7 presents interesting challenges and opportunities. Its thiol functional group allows for diverse chemical transformations, including nucleophilic substitutions and metal-catalyzed couplings, which are crucial in small molecule drug development. The 3-methylpiperidine moiety adds steric and electronic complexity, influencing the compound's bioavailability and metabolic stability—key considerations in modern pharmacokinetic optimization.

The pharmaceutical industry's growing focus on precision medicine and targeted therapies has increased demand for specialized intermediates like 2-[(3-methylpiperidin-1-yl)methyl]benzenethiol. Market analysis indicates steady growth in the segment of heterocyclic building blocks, with this compound finding applications in kinase inhibitor development and GPCR-targeted drugs. These applications align with current trends in personalized healthcare and oncological research, making it a relevant subject for scientific discussion.

Quality control and characterization of 1443350-97-7 require advanced analytical techniques. Modern laboratories employ HPLC-MS and NMR spectroscopy to verify the compound's purity and structural integrity, especially when used in high-throughput screening applications. The compound's chromatographic behavior and spectral properties are frequently discussed in technical forums, reflecting the practical challenges researchers face when working with this molecule.

Environmental and safety considerations for 2-[(3-methylpiperidin-1-yl)methyl]benzenethiol follow standard laboratory protocols for sulfur-containing compounds. While not classified as hazardous under normal handling conditions, proper chemical storage and waste disposal procedures are essential, particularly in large-scale operations. These aspects are increasingly important as the chemical industry moves toward more sustainable practices and green chemistry principles.

The future outlook for CAS No. 1443350-97-7 appears promising, with ongoing research exploring its potential in bioconjugation chemistry and proteomics applications. As the scientific community continues to investigate structure-activity relationships in drug design, compounds with this unique combination of aromatic thiol and piperidine functionalities will likely remain important tools for medicinal chemists. The compound's versatility ensures its continued relevance in addressing current challenges in therapeutic development and chemical biology.